Cas no 59857-00-0 (Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester)

• Product Name: Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester
• CAS No: 59857-00-0
• MF: C₂₂H₁₅F₃O₅
• MW: 416.346717119217
• CID: 1617280
• PubChem ID: 71442663
• Update Time: 2025-04-21

Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester
• [4-(4-methoxybenzoyl)oxyphenyl] 4-(trifluoromethyl)benzoate
• 59857-00-0
• 4-{[4-(Trifluoromethyl)benzoyl]oxy}phenyl 4-methoxybenzoate
• DTXSID30851527

• Inchi： 1S/C22H15F3O5/c1-28-17-8-4-15(5-9-17)21(27)30-19-12-10-18(11-13-19)29-20(26)14-2-6-16(7-3-14)22(23,24)25/h2-13H,1H3
• InChI Key： DUOODXYXNLHTFI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC2C=CC(=CC=2)OC(C2C=CC(=CC=2)OC)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 416.08715
• Monoisotopic Mass: 416.08715806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83